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2-Hydroxy-3-O-methylnaltrexone 2-Hydroxy-3-O-methylnaltrexone
Brand Name: Vulcanchem
CAS No.: 67829-18-9
VCID: VC0044716
InChI: InChI=1S/C21H25NO5/c1-26-17-14(24)8-12-9-15-21(25)5-4-13(23)19-20(21,16(12)18(17)27-19)6-7-22(15)10-11-2-3-11/h8,11,15,19,24-25H,2-7,9-10H2,1H3/t15-,19+,20+,21-/m1/s1
SMILES: COC1=C(C=C2CC3C4(CCC(=O)C5C4(C2=C1O5)CCN3CC6CC6)O)O
Molecular Formula: C21H25NO5
Molecular Weight: 371.433

2-Hydroxy-3-O-methylnaltrexone

CAS No.: 67829-18-9

Reference Standards

VCID: VC0044716

Molecular Formula: C21H25NO5

Molecular Weight: 371.433

2-Hydroxy-3-O-methylnaltrexone - 67829-18-9

CAS No. 67829-18-9
Product Name 2-Hydroxy-3-O-methylnaltrexone
Molecular Formula C21H25NO5
Molecular Weight 371.433
IUPAC Name (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,10-dihydroxy-9-methoxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
Standard InChI InChI=1S/C21H25NO5/c1-26-17-14(24)8-12-9-15-21(25)5-4-13(23)19-20(21,16(12)18(17)27-19)6-7-22(15)10-11-2-3-11/h8,11,15,19,24-25H,2-7,9-10H2,1H3/t15-,19+,20+,21-/m1/s1
Standard InChIKey YEOJRVQCDBXMRW-PSOYPTMXSA-N
SMILES COC1=C(C=C2CC3C4(CCC(=O)C5C4(C2=C1O5)CCN3CC6CC6)O)O
Synonyms 2-Hydroxy-O3-methylnaltrexone; 17-(Cyclopropylmethyl)-4,5-epoxy-2,14-dihydroxy-3-methoxy-(5α)-morphinan-6-one
Last Modified Aug 20 2021
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